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Compound of Interest

Compound Name: Solvent red 52

Cat. No.: B1584971 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Solvent Red 52, a synthetic dye, requires careful management throughout its

lifecycle, from use to final disposal. This guide provides essential, step-by-step procedures for

the safe disposal of Solvent Red 52, aligning with best practices for laboratory safety and

chemical handling.

Key Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be familiar with the inherent properties

and hazards associated with Solvent Red 52. This information is critical for conducting a

proper risk assessment and implementing appropriate safety controls.

Personal Protective Equipment (PPE): When handling Solvent Red 52 in its solid form or in

solution, appropriate personal protective equipment must be worn. This includes:

Eye Protection: Chemical safety goggles are required to prevent eye contact.

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.

Respiratory Protection: In situations where dust may be generated or ventilation is

inadequate, an approved respirator should be worn.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1584971?utm_src=pdf-interest
https://www.benchchem.com/product/b1584971?utm_src=pdf-body
https://www.benchchem.com/product/b1584971?utm_src=pdf-body
https://www.benchchem.com/product/b1584971?utm_src=pdf-body
https://www.benchchem.com/product/b1584971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective Clothing: A lab coat or other suitable protective clothing should be worn to

minimize skin contact.

Engineering Controls: All handling of Solvent Red 52 should be conducted in a well-ventilated

area. The use of a chemical fume hood is recommended to control airborne levels of the

substance.[1] A safety shower and eye-bath should be readily accessible in the immediate work

area.

Quantitative Data Summary
The following table summarizes key quantitative data for Solvent Red 52, extracted from

available safety data sheets.

Property Value Reference

CAS Number 81-39-0 [1][2]

Molecular Formula C24H18N2O2 [1]

Molecular Weight 366.41 g/mol [1]

Appearance Red Powder [1][2]

Melting Point 280 °C [2]

Decomposition Temperature > 340 °C [2]

Solubility in Water Insoluble [2]

Acute Oral Toxicity (LD50, Rat) 8160 mg/kg [2]

Fish Toxicity (LC50) 1150 mg/L [2]

Step-by-Step Disposal Protocol
The proper disposal of Solvent Red 52 is a critical step in maintaining laboratory safety and

environmental compliance. As a substance classified as hazardous waste, it must be managed

according to specific protocols.[1] Adherence to local, state, and federal regulations is

mandatory.

Experimental Protocol: Waste Collection and Labeling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1584971?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170315/14895408236938764.pdf
https://www.benchchem.com/product/b1584971?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170315/14895408236938764.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%2052-msds.pdf
https://www.cncolorchem.com/upLoad/file/20170315/14895408236938764.pdf
https://www.cncolorchem.com/upLoad/file/20170315/14895408236938764.pdf
https://www.cncolorchem.com/upLoad/file/20170315/14895408236938764.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%2052-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%2052-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%2052-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%2052-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%2052-msds.pdf
https://www.epsilonpigments.com/pdf/Solvent%20Red%2052-msds.pdf
https://www.benchchem.com/product/b1584971?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170315/14895408236938764.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation: Do not mix Solvent Red 52 waste with other chemical waste streams

unless specifically permitted by your institution's hazardous waste management plan. It is

crucial to separate solid waste from liquid waste.

Container Selection:

Solid Waste: Collect solid Solvent Red 52 waste, including contaminated personal

protective equipment (gloves, weighing papers, etc.), in a designated, leak-proof, and

sealable container.

Liquid Waste: Collect solutions containing Solvent Red 52 in a separate, clearly labeled,

and compatible waste container. If possible, use the original container.[3]

Container Labeling: Immediately upon starting a waste container, affix a hazardous waste

label. This label must be filled out completely and accurately as waste is added.

Storage of Waste: Store waste containers in a designated satellite accumulation area. This

area should be secure, well-ventilated, and away from heat or ignition sources.[4] Ensure

containers are kept tightly closed except when adding waste.[2]

Experimental Protocol: Decontamination and Empty Container Disposal

Decontamination of Labware: Glassware and other reusable equipment contaminated with

Solvent Red 52 should be decontaminated.

Rinse the contaminated item with a suitable solvent capable of dissolving Solvent Red 52.

The first rinseate must be collected and disposed of as hazardous waste.[3]

For highly toxic materials, the first three rinses must be collected as hazardous waste.[3]

Disposal of Empty Containers:

A container is considered "empty" when all contents have been removed by normal means

and no more than a trivial amount of residue remains.

The first rinse of the empty container with a suitable solvent must be collected and

disposed of as hazardous waste.[3]
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After proper rinsing, the container can be disposed of according to institutional guidelines

for non-hazardous waste, or recycled if appropriate.

Experimental Protocol: Spill Management

In the event of a spill, the following steps should be taken:

Evacuate and Secure: Immediately alert others in the area and evacuate if necessary.

Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated.

Personal Protective Equipment: Wear appropriate PPE before attempting to clean up the

spill.

Containment and Cleanup:

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled

disposal container. Avoid generating dust.[1]

For liquid spills, use an inert absorbent material such as sand, diatomite, or a universal

binder to contain and collect the spill.[5]

Disposal: The collected spill cleanup material must be disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Solvent Red 52 waste.
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Caption: Workflow for the proper disposal of Solvent Red 52 waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Solvent Red 52, contributing to a secure research environment and minimizing

environmental impact. Always consult your institution's specific safety and hazardous waste

management guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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